6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate

• IUPAC Name: [6-[(1-methylimidazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methyl-3-nitrobenzoate
• InChI: InChI=1S/C18H15N3O6S/c1-11-3-4-12(7-14(11)21(24)25)17(23)27-16-9-26-13(8-15(16)22)10-28-18-19-5-6-20(18)2/h3-9H,10H2,1-2H3
• InChI Key: DDHJYZHQLYNUDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CN3C)[N+](=O)[O-]
• Molecular Formula: C18H15N3O6S
• Molecular Weight: 401.4 g/mol

Description

6-(((1-methyl-1H-imidazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate is a useful research compound. Its molecular formula is C18H15N3O6S and its molecular weight is 401.39. The purity is usually 95%.
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Scientific Research Applications

Environmental Contaminant Analysis

The compound has been related to studies on environmental contaminants, specifically 3-Nitrobenzo[a]pyrene, a potent bacterial mutagen. Research has shown the formation of adducts between DNA and activated derivatives of such contaminants, indicating the relevance of similar compounds in understanding environmental pollution's molecular mechanisms (D. Herreno-Saenz et al., 1993).

Chemical Synthesis and Reactivity

This compound is also significant in chemical synthesis and reactivity studies. It has been involved in cycloaddition reactions with Schiff bases and heteroaromatic rings, leading to the formation of various heterocyclic compounds. These reactions are crucial for creating novel materials and understanding chemical reactivity (A. Katritzky et al., 1980).

Catalytic Activities

Compounds containing elements of the structure of interest have been utilized in studies of catalytic activities, particularly in coupling reactions of aryl chlorides. These studies offer insights into designing more efficient catalysts for organic synthesis (Yongbo Zhou et al., 2008).

Metabolism Studies

Research has also explored the metabolism of nitrobenzo[a]pyrene compounds, shedding light on how similar structures interact with biological systems at the cellular level. Such studies are essential for understanding the biochemical pathways of potentially toxic compounds (S. Tong & J. Selkirk, 1983).

Material Science

In material science, compounds with similar structural features have been synthesized for various applications, including the development of new materials with specific optical or electronic properties. This research contributes to advancements in materials science, offering potential applications in electronics and photonics (Jamal A. Jilani, 2007).